Cas no 64967-16-4 (2(1H)-Pyrimidinone,5-fluoro-1-b-D-ribofuranosyl-)

2(1H)-Pyrimidinone,5-fluoro-1-b-D-ribofuranosyl- structure
64967-16-4 structure
Product name:2(1H)-Pyrimidinone,5-fluoro-1-b-D-ribofuranosyl-
CAS No:64967-16-4
MF:C9H11FN2O5
MW:246.192445993423
CID:504987
PubChem ID:100551

2(1H)-Pyrimidinone,5-fluoro-1-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrimidinone,5-fluoro-1-b-D-ribofuranosyl-
    • 5-fluoropyrimidin-2-one beta-ribofuranoside
    • 2(1H)-Pyrimidinone, 5-fluoro-1-.beta.-D-ribofuranosyl-
    • 2(1H)-Pyrimidinone, 5-fluoro-1-beta-D-ribofuranosyl-
    • 5-Fluoro-zebularine
    • 5-fluoropyrimidin-2-one-ribonucleoside
    • 5-fluorozebularine
    • 5-Fluoropyrimidin-2-one riboside
    • 1-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-fluoropyrimidin-2(1H)-one
    • 1beta-D-Ribofuranosyl-5-fluoropyrimidin-2(1H)-one
    • 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-fluoropyrimidin-2-one
    • 5-Fpor
    • 64967-16-4
    • 5-F-Zebularine
    • 5-Fluoropyrimidin-2-one ribonucleoside
    • NSC 318509
    • Inchi: InChI=1S/C9H11FN2O5/c10-4-1-11-9(16)12(2-4)8-7(15)6(14)5(3-13)17-8/h1-2,5-8,13-15H,3H2/t5-,6-,7-,8-/m1/s1
    • InChI Key: BISROEGZKWHITE-WCTZXXKLSA-N
    • SMILES: C1=C(C=NC(=O)N1C2C(C(C(O2)CO)O)O)F

Computed Properties

  • Exact Mass: 246.06519962g/mol
  • Monoisotopic Mass: 246.06519962g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 103Ų

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